Cas no 478045-62-4 (Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel-)

• Product name: Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel-
• CAS No: 478045-62-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 3996114
• PubChem ID: 18665782

Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel-
• (1R,2S)-2-cyclohexylcyclopropane-1-carboxylic acid
• 897-272-3
• SCHEMBL5754205
• rac-(1R,2S)-2-cyclohexylcyclopropane-1-carboxylicacid
• EN300-705437
• rac-(1R,2S)-2-cyclohexylcyclopropane-1-carboxylic acid
• OMTOEUCUCXPIED-DTWKUNHWSA-N
• trans-2-cyclohexyl-cyclopropanecarboxylic acid
• 478045-62-4
• DUA04562

• Inchi： InChI=1S/C10H16O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h7-9H,1-6H2,(H,11,12)/t8-,9+/m0/s1
• InChI Key： OMTOEUCUCXPIED-DTWKUNHWSA-N

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel-

Comprehensive Overview of Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- (CAS No. 478045-62-4)

Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- (CAS No. 478045-62-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclopropane and cyclohexyl moieties, is often explored for its potential applications in drug development and asymmetric catalysis. Its stereochemistry, denoted by the (1R,2S)-rel- configuration, plays a critical role in its biological activity and synthetic utility.

In recent years, the demand for chiral building blocks like Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly interested in its potential as a precursor for bioactive molecules, including antiviral and anti-inflammatory agents. The compound's cyclopropane ring is known to enhance metabolic stability, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, CAS No. 478045-62-4 is often utilized in the construction of complex molecular architectures. Its cyclohexyl group contributes to lipophilicity, which can influence the pharmacokinetic properties of derived compounds. This attribute aligns with current trends in drug design, where optimizing lipophilicity is crucial for improving membrane permeability and bioavailability. The compound's relevance is further highlighted by its frequent mention in patents and academic publications focusing on chiral synthesis and stereoselective reactions.

Another area of interest is the compound's potential role in agrochemical applications. The cyclopropane moiety is a common feature in many pesticides and herbicides, and derivatives of Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- could offer novel solutions for crop protection. This aligns with the increasing global demand for sustainable and efficient agricultural chemicals, a topic frequently searched in scientific and industrial databases.

For those exploring CAS No. 478045-62-4 in laboratory settings, it is essential to consider its handling and storage requirements. While not classified as hazardous, proper precautions should be taken to ensure stability and purity. The compound's sensitivity to light and moisture underscores the need for inert storage conditions, a detail often overlooked in preliminary research but critical for reproducibility.

In summary, Cyclopropanecarboxylic acid, 2-cyclohexyl-, (1R,2S)-rel- represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting its broad utility. As research continues to uncover new uses for this molecule, its importance in synthetic and medicinal chemistry is likely to grow, making it a subject of ongoing interest for scientists and industry professionals alike.